Cas no 1607254-56-7 ((2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine)

• Product Name: (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine
• CAS No: 1607254-56-7
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5451810
• PubChem ID: 84598120
• Update Time: 2025-10-19

(2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1607254-56-7
• EN300-12310552
• Z1591395760
• (2-METHANESULFONYL-1-PHENYLETHYL)(PROP-2-YN-1-YL)AMINE
• N-(2-Methylsulfonyl-1-phenylethyl)prop-2-yn-1-amine
• AKOS016983823
• α-[(Methylsulfonyl)methyl]-N-2-propyn-1-ylbenzenemethanamine
• (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C12H15NO2S/c1-3-9-13-12(10-16(2,14)15)11-7-5-4-6-8-11/h1,4-8,12-13H,9-10H2,2H3
• InChI Key： GYMKWJSYYVWGRY-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC=CC=1)NCC#C)(=O)=O

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine

Chemical Profile of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine (CAS No. 1607254-56-7)

The compound (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine, identified by its CAS number 1607254-56-7, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of both a methanesulfonyl group and an alkyne moiety in its molecular framework suggests a multifaceted reactivity that could be exploited for synthetic and pharmacological purposes.

In recent years, the exploration of novel amine derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor interactions. The structural motif of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine aligns well with this trend, as it combines the electron-withdrawing properties of the methanesulfonyl group with the nucleophilic potential of the propargylamine moiety. Such combinations have been shown to enhance binding affinity and selectivity in drug-like molecules.

Current research indicates that compounds bearing similar structural features may exhibit inhibitory effects on certain kinases and proteases, which are pivotal targets in oncology and inflammatory diseases. The methanesulfonyl group, known for its ability to stabilize negative charges, could facilitate interactions with acidic residues in protein active sites, while the propargylamine component offers a versatile handle for further derivatization through click chemistry or transition-metal-catalyzed reactions.

One of the most compelling aspects of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine is its potential as a building block for more complex scaffolds. The propargyl group, in particular, is highly reactive towards azides in Cu(I)-catalyzed cycloadditions, enabling the rapid construction of polycyclic architectures. These architectures are often desirable in drug discovery due to their increased complexity and reduced likelihood of off-target effects.

Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting biological activity. Using machine learning models, researchers have been able to correlate specific structural features, such as the presence of certain functional groups or spatial arrangements, with pharmacological outcomes. In the case of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine, these models suggest potential interactions with targets involved in neurodegenerative disorders, making it a promising candidate for further investigation.

Experimental validation of these computational predictions is crucial for advancing the compound's therapeutic potential. Initial studies have demonstrated that derivatives with similar structural motifs exhibit favorable pharmacokinetic profiles when tested in preclinical models. These findings support the hypothesis that modifications around the core scaffold of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yl)amine could yield lead compounds suitable for clinical development.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The integration of multiple functional groups without compromising yield or purity requires careful planning and optimization. Recent methodologies involving palladium-catalyzed cross-coupling reactions have shown promise in constructing complex amine derivatives efficiently. Such approaches could be applied to generate libraries of analogs based on the core structure of (2-methanesulfonyl-1-phenylethyl)(prop-2-yn-1-yll)amine, facilitating high-throughput screening efforts.

In conclusion, (2-methanesulfonyl-l phenylethyl)(prop-l yn-l yll amine